Cas no 2172009-80-0 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-hydroxybutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-hydroxybutanoic acid
• CAS No: 2172009-80-0
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6202167
• PubChem ID: 165813623
• Update Time: 2025-05-20

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-hydroxybutanoic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-3-hydroxybutanoic acid
• EN300-1522746
• 2172009-80-0

• Inchi： 1S/C23H26N2O6/c1-14(22(29)24-12-15(26)10-21(27)28)11-25-23(30)31-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20,26H,10-13H2,1H3,(H,24,29)(H,25,30)(H,27,28)
• InChI Key： YTAJZSXEMUCXKM-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)C(NCC(CC(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 125Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-hydroxybutanoic acid

Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-hydroxybutanoic acid (CAS: 2172009-80-0)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-hydroxybutanoic acid (CAS: 2172009-80-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug delivery systems and peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hydroxybutanoic acid moiety makes it a versatile intermediate in the development of novel bioactive compounds.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for its application in large-scale pharmaceutical production. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve these goals. The compound's stability under various physiological conditions has also been investigated, with findings suggesting its suitability for use in controlled-release formulations.

One of the key findings from recent research is the compound's role in enhancing the bioavailability of peptide-based drugs. By serving as a linker or spacer, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-hydroxybutanoic acid can improve the pharmacokinetic properties of therapeutic peptides, thereby increasing their efficacy. This has been particularly relevant in the development of treatments for metabolic disorders and cancer.

In addition to its pharmaceutical applications, the compound has also been explored in the field of biomaterials. Its ability to form stable hydrogels under specific conditions has opened new avenues for its use in tissue engineering and regenerative medicine. These hydrogels have demonstrated excellent biocompatibility and mechanical properties, making them suitable for scaffolds in cell culture and drug delivery systems.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential. Ongoing research is focused on overcoming these hurdles through innovative synthetic routes and process optimization.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-hydroxybutanoic acid (CAS: 2172009-80-0) represents a promising candidate for various applications in chemical biology and pharmaceutical sciences. Its unique structural properties and functional versatility make it a valuable tool in drug development and biomaterial design. Future research should continue to explore its potential while addressing the current limitations to facilitate its transition from the laboratory to clinical use.